4-acetamidonaphthalene-1-sulfonyl Chloride
Overview
Description
Synthesis Analysis
The synthesis of 4-acetamidonaphthalene-1-sulfonyl chloride involves the reaction of aniline with chlorosulfonation . The resulting 4-acetamidobenzenesulfanyl chloride is treated with ammonia to replace the chlorine with an amino group and affords 4-acetamidobenzenesulfonamide . The subsequent hydrolysis of the sulfonamide produces the sulfanilamide .Molecular Structure Analysis
The molecular formula of 4-acetamidonaphthalene-1-sulfonyl chloride is C12H10ClNO3S . It is a sulfonyl chloride derivative of naphthalene.Scientific Research Applications
Photocatalysis
4-acetamidonaphthalene-1-sulfonyl Chloride: is used in photocatalytic processes to synthesize sulfonyl chlorides and sulfonamides . This compound can be activated by light, which is a unique feature in photocatalysis, providing a traceless reagent that can alter the chemoselectivity of the reaction based on the color of the incident light.
Synthesis of Sulfonyl Formamidines
The compound serves as a precursor in the catalyst-free synthesis of di- and tri-substituted N-sulfonyl formamidines . These formamidines are important nitrogen-containing organic compounds with applications in biopharmaceutical molecular design and drug discovery.
Antimicrobial Agents
4-acetamidonaphthalene-1-sulfonyl Chloride: is a key intermediate in the synthesis of sulfanilamide, a sulfa drug . Sulfa drugs are synthetic antimicrobial agents that have revolutionized the treatment of bacterial infections by acting as competitive inhibitors in folic acid synthesis in bacteria.
Heterocyclic Compound Synthesis
The chemistry of heterocyclic compounds is dynamic in medicinal chemistry, and 4-acetamidonaphthalene-1-sulfonyl Chloride plays a role in the synthesis of these compounds due to their unique pharmacological properties .
Safety And Hazards
properties
IUPAC Name |
4-acetamidonaphthalene-1-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO3S/c1-8(15)14-11-6-7-12(18(13,16)17)10-5-3-2-4-9(10)11/h2-7H,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMCFQVVRMGXXAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C2=CC=CC=C21)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20398618 |
Source
|
| Record name | 4-acetamidonaphthalene-1-sulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20398618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-acetamidonaphthalene-1-sulfonyl Chloride | |
CAS RN |
5690-20-0 |
Source
|
| Record name | 4-acetamidonaphthalene-1-sulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20398618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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